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Compound of Interest

Compound Name: Furilazole

Cat. No.: B1662145

Essential Safety and Handling Guide for
Furilazole

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling Furilazole. It offers procedural, step-
by-step guidance for safe operational use and disposal.

Hazard Identification and Classification

Furilazole is classified with the following hazards:

Harmful if swallowed.[1][2]

Harmful if inhaled.[2]

May cause an allergic skin reaction.[1]

Suspected of causing genetic defects and cancer.[1]

Toxic to aquatic life with long-lasting effects.
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Hazard Statement GHS Classification
Harmful if swallowed Acute Toxicity, Oral 4
Harmful if inhaled Acute Toxicity, Inhalation
May cause an allergic skin reaction Skin Sensitization 1A
Suspected of causing genetic defects Germ cell mutagenicity 2
Suspected of causing cancer Carcinogenicity 2

Toxic to aquatic life with long lasting effects Aquatic Chronic 2

Personal Protective Equipment (PPE)

To minimize exposure, all personnel must wear the appropriate PPE when handling Furilazole.

Operation Required PPE

Chemical safety goggles, chemical-resistant
Weighing and transferring solid Furilazole gloves (e.g., nitrile), lab coat or chemical-
resistant suit, and a NIOSH-approved respirator.

Chemical safety goggles or a face shield,
] ) chemical-resistant gloves, lab coat or chemical-
Preparing solutions ] ] ) )
resistant suit, and work in a well-ventilated area

or fume hood.

Chemical safety goggles, chemical-resistant
General laboratory use
gloves, and a lab coat.

) ) Chemical-resistant gloves, boots, and suit;
Cleaning spills ] ]
safety goggles or face shield; and a respirator.

o Eye Protection: Safety glasses with side shields, chemical safety goggles, or a face shield
should be used.

o Skin Protection: Wear a lab coat, chemical-resistant gloves (e.g., nitrile, neoprene), and
closed-toe shoes. For larger quantities or when there is a risk of splashing, a chemical-
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resistant suit and boots are recommended.

Respiratory Protection: Use a NIOSH-approved respirator when handling the powder outside
of a fume hood or in case of a spill.

Operational Plan for Safe Handling

Upon receipt, inspect the container for any damage or leaks.

Store Furilazole in its original, tightly closed container in a cool, dry, and well-ventilated
area.

Store away from incompatible materials such as strong oxidizing agents.
Keep out of reach of children and pets.
Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid form to avoid dust generation.

Avoid breathing dust or vapors.
Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.

Dispose of unused Furilazole and its container in accordance with local, regional, and
national regulations for hazardous waste.

Do not dispose of Furilazole down the drain or into the environment.

Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate should
be collected as hazardous waste. The cleaned container should be disposed of according to
regulations.

Emergency Procedures
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Evacuate the area and prevent entry.
Wear appropriate PPE before attempting to clean the spill.
For small spills, absorb the material with an inert absorbent such as vermiculite or sand.

Collect the absorbed material and place it in a sealed container for disposal as hazardous
waste.

For large spills, contact your institution's environmental health and safety department.

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.

If on Skin: Remove contaminated clothing. Wash the affected area with soap and water. If
skin irritation or a rash occurs, seek medical attention.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Continue rinsing. Seek medical attention.
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Furilazole Handling and Emergency Workflow

Safe Handling Protocol
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Caption: Workflow for handling Furilazole and responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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